Cas no 84547-90-0 (1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-
• CAS No: 84547-90-0
• MF: C₅H₄ClN₃O₄
• MW: 205.555959701538
• CID: 4215294
• PubChem ID: 12845036
• Update Time: 2025-04-24

1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-
• 84547-90-0
• DTXSID201206211
• 4-Chloro-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C5H4ClN3O4/c1-8-4(9(12)13)2(6)3(7-8)5(10)11/h1H3,(H,10,11)
• InChI Key： GEHJKBYOHZYGAU-UHFFFAOYSA-N
• SMILES： N1(C)C([N+]([O-])=O)=C(Cl)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 204.9890333Da
• Monoisotopic Mass: 204.9890333Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų